BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physical Properties of 2-
Fluoro-5-(trifluoromethoxy)benzyl bromide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

2-Fluoro-5-
Compound Name:

(trifluoromethoxy)benzyl bromide

cat. No.: B1333828

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a detailed overview of the known physical and chemical
properties of 2-Fluoro-5-(trifluoromethoxy)benzyl bromide. It is intended to serve as a key
resource for laboratory and research applications.

Chemical Identity and Structure

2-Fluoro-5-(trifluoromethoxy)benzyl bromide is a substituted aromatic halogenated
compound. Its chemical structure and identifiers are fundamental for its application in
pharmaceutical and agrochemical research. The relationships between its various identifiers
are outlined below.
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2-Fluoro-5-(trifluoromethoxy)benzyl bromide:

CAS: 86256-24-8 "‘ Molecular Formula: C8H5BrF40 ‘ ‘ Molecular Weight: 273.025 g/mol ‘ ‘ IUPAC Name: 1-fi 4-(trif ‘ ‘ InChl Key: KOISGBFWQAPLFE-UHFFFAOYSA-N

Diagram 1: Chemical Identity of 2-Fluoro-5-(trifluoromethoxy)benzyl bromide

Click to download full resolution via product page

Diagram 1: Chemical Identity Relationships

Physical and Chemical Properties

The physical properties of this compound are critical for its handling, storage, and use in
synthetic chemistry. The data available from suppliers and safety data sheets are summarized
in the table below.
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Property Value Source(s)
CAS Number 86256-24-8 [1]12]
Molecular Formula CsHsBrrsO [1][2]

Molecular Weight

273.025 g/mol

[2]

Appearance / Form

Clear colorless liquid

[1]

Purity (Assay by GC)

=2 96.0%

[1]

Refractive Index

1.4630 - 1.4680 (@ 20°C)

[1]

Sensitivity Air sensitive [3]
Boiling Point No data available
Melting Point No data available
Solubility No specific data available, 2]

inquire for details

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 2-Fluoro-5-

(trifluoromethoxy)benzyl bromide are not readily available in public literature. However,

standard laboratory procedures for determining these properties are as follows:

o Refractive Index: The refractive index is typically measured using a refractometer, such as

an Abbe refractometer. A small sample of the liquid is placed on the prism, and the

instrument is calibrated. The refractive index is read at a specified temperature, commonly

20°C, and corrected if necessary.

e Gas Chromatography (GC) for Purity Assay: The purity of the compound is assessed using

gas chromatography. A sample is vaporized and injected onto the head of the

chromatographic column. The sample is transported through the column by an inert carrier

gas. The components are separated based on their boiling points and interaction with the

column's stationary phase. The retention time and peak area are used to determine the

purity relative to a standard.
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e Appearance and Form: This is determined by visual inspection of the substance under
controlled lighting conditions.

Representative Synthetic Workflow

While a specific synthesis protocol for 2-Fluoro-5-(trifluoromethoxy)benzyl bromide is not
detailed in the searched literature, a general method for preparing substituted benzyl bromides
involves the free-radical bromination of the corresponding toluene derivative.[4] This process
typically uses a brominating agent like N-Bromosuccinimide (NBS) and a radical initiator under

light or heat.

The diagram below illustrates a generalized workflow for such a synthesis.
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Substituted Toluene Brominating Agent (e.g., NBS)
(e.g., 2-Fluoro-5-(trifluoromethoxy)toluene) + Radical Initiator (e.g., AIBN)

Reflux with
Light/Heat
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(e.g., CCl4)
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Diagram 2: Generalized Workflow for Substituted Benzyl Bromide Synthesis

Click to download full resolution via product page

Diagram 2: Generalized Synthesis Workflow
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Safety and Handling

While a specific Safety Data Sheet (SDS) for this exact compound was not fully retrieved,
related benzyl bromide compounds are known to be strong lachrymators and are irritating to
the skin, eyes, and mucous membranes.[4][5][6][7] Therefore, appropriate personal protective
equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn at all times.
All handling should be performed in a well-ventilated fume hood. The compound is noted to be
air-sensitive, suggesting it should be stored under an inert atmosphere (e.g., argon or nitrogen)
to prevent degradation.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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